Cas no 1115929-83-3 (2-[(6-{[(4-chlorophenyl)methyl]amino}pyrimidin-4-yl)sulfanyl]-N-[(furan-2-yl)methyl]acetamide)

2-[(6-{[(4-Chlorophenyl)methyl]amino}pyrimidin-4-yl)sulfanyl]-N-[(furan-2-yl)methyl]acetamide is a structurally complex small molecule featuring a pyrimidine core functionalized with a 4-chlorobenzylamino group and a thioether-linked acetamide moiety bearing a furfuryl substituent. This compound exhibits potential as an intermediate in pharmaceutical synthesis, particularly in the development of kinase inhibitors or antimicrobial agents due to its heterocyclic framework and sulfanyl-acetamide linkage. The presence of both chlorophenyl and furfuryl groups enhances its binding affinity in target interactions, while the pyrimidine scaffold offers versatility for further derivatization. Its well-defined structure ensures reproducibility in research applications, making it a valuable candidate for medicinal chemistry studies.

2-[(6-{[(4-chlorophenyl)methyl]amino}pyrimidin-4-yl)sulfanyl]-N-[(furan-2-yl)methyl]acetamide structure

1115929-83-3 structure

Product Name:2-[(6-{[(4-chlorophenyl)methyl]amino}pyrimidin-4-yl)sulfanyl]-N-[(furan-2-yl)methyl]acetamide

CAS No:1115929-83-3

MF:C₁₈H₁₇ClN₄O₂S

MW:388.871181249619

CID:5389530

Update Time:2025-10-29

2-[(6-{[(4-chlorophenyl)methyl]amino}pyrimidin-4-yl)sulfanyl]-N-[(furan-2-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

- 2-[6-[(4-chlorophenyl)methylamino]pyrimidin-4-yl]sulfanyl-N-(furan-2-ylmethyl)acetamide
- 2-[(6-{[(4-chlorophenyl)methyl]amino}pyrimidin-4-yl)sulfanyl]-N-[(furan-2-yl)methyl]acetamide
- Inchi： 1S/C18H17ClN4O2S/c1-23(14-6-4-13(19)5-7-14)16-9-18(22-12-21-16)26-11-17(24)20-10-15-3-2-8-25-15/h2-9,12H,10-11H2,1H3,(H,20,24)
- InChI Key： PMDSLBZDAKBLEC-UHFFFAOYSA-N
- SMILES： C(NCC1=CC=CO1)(=O)CSC1=CC(N(C2=CC=C(Cl)C=C2)C)=NC=N1

2-[(6-{[(4-chlorophenyl)methyl]amino}pyrimidin-4-yl)sulfanyl]-N-[(furan-2-yl)methyl]acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Life Chemicals	F3406-4220-1mg	2-[(6-{[(4-chlorophenyl)methyl]amino}pyrimidin-4-yl)sulfanyl]-N-[(furan-2-yl)methyl]acetamide	1115929-83-3		1mg	$54.0	2023-09-10

2-[(6-{[(4-chlorophenyl)methyl]amino}pyrimidin-4-yl)sulfanyl]-N-[(furan-2-yl)methyl]acetamide Related Literature

1. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
2. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
4. Aggregation-induced emission of luminol: a novel strategy for fluorescence ratiometric detection of ALP and As(v) with high sensitivity and selectivity†

Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
5. Aggregation-induced emission enhancement of carbon quantum dots and applications in light emitting devices

Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154

Additional information on 2-[(6-{[(4-chlorophenyl)methyl]amino}pyrimidin-4-yl)sulfanyl]-N-[(furan-2-yl)methyl]acetamide

Research Brief on 2-[(6-{[(4-chlorophenyl)methyl]amino}pyrimidin-4-yl)sulfanyl]-N-[(furan-2-yl)methyl]acetamide (CAS: 1115929-83-3)

The compound 2-[(6-{[(4-chlorophenyl)methyl]amino}pyrimidin-4-yl)sulfanyl]-N-[(furan-2-yl)methyl]acetamide (CAS: 1115929-83-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific kinase pathways, particularly those involved in inflammatory and oncogenic signaling. The structural features of the molecule, including the pyrimidine core and the furan-2-ylmethyl acetamide moiety, are critical for its binding affinity and selectivity. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its interaction with target proteins, providing insights for further optimization.

In vitro and in vivo experiments have demonstrated promising results, with the compound showing efficacy in reducing tumor growth in xenograft models and modulating immune responses in autoimmune disease models. These findings suggest its potential as a lead candidate for developing novel therapeutics in oncology and immunology. However, challenges such as bioavailability and metabolic stability remain to be addressed in subsequent studies.

Ongoing research is exploring derivatives of 1115929-83-3 to enhance its pharmacokinetic properties while maintaining its biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the translation of these discoveries into clinical applications. This brief underscores the importance of continued investment in the development of this compound and its analogs to unlock their full therapeutic potential.